Cas no 1260803-89-1 (1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile)

• Product Name: 1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
• CAS No: 1260803-89-1
• MF: C₁₂H₉ClF₃N
• MW: 259.654772520065
• CID: 5981234
• PubChem ID: 165845331
• Update Time: 2025-10-21

1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
• 1-[2-chloro-5-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
• EN300-1929931
• 1260803-89-1

• Inchi： 1S/C12H9ClF3N/c13-10-3-2-8(12(14,15)16)6-9(10)11(7-17)4-1-5-11/h2-3,6H,1,4-5H2
• InChI Key： HDHHKWIMHLHJFU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C1(C#N)CCC1

Computed Properties

• Exact Mass: 259.0375615g/mol
• Monoisotopic Mass: 259.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile

Introduction to 1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 1260803-89-1)

1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile, identified by its CAS number 1260803-89-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with a chloro and trifluoromethyl group on the phenyl ring, further functionalized by a nitrile group at the cyclobutane carbon. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel bioactive agents and advanced materials.

The presence of both electron-withdrawing and electron-donating groups in 1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile contributes to its versatile reactivity, enabling diverse synthetic pathways and functional modifications. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity in drug molecules, plays a crucial role in modulating the pharmacokinetic properties of derivatives derived from this compound. Additionally, the chloro substituent provides a handle for further chemical transformations, such as nucleophilic aromatic substitution or cross-coupling reactions, facilitating the synthesis of more complex structures.

In recent years, there has been growing interest in the exploration of heterocyclic compounds as pharmacophores due to their inherent biological activity and structural diversity. The cyclobutane ring in 1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile introduces rigidity to the molecular framework, which can be advantageous in optimizing binding interactions with biological targets. This rigidity, combined with the electronic effects induced by the substituents, makes this compound an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of 1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in numerous cellular processes, making them key targets for therapeutic intervention. The structural motif present in this compound shares similarities with known kinase inhibitors, suggesting that it may serve as a precursor for developing novel agents that modulate kinase activity. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects against certain kinases, warranting further investigation into their mechanisms of action and therapeutic potential.

The nitrile group in 1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile also offers opportunities for further functionalization. Nitriles can be hydrolyzed to carboxylic acids or reduced to amides, providing access to a wide range of derivatives with distinct biological properties. This flexibility makes this compound a valuable building block for medicinal chemists seeking to develop molecules with tailored pharmacological profiles.

Another area where 1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile shows promise is in materials science. The combination of electronic and steric effects inherent in its structure makes it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of electron-withdrawing groups can enhance charge transport properties, while the rigid cyclobutane core can improve thermal stability and mechanical strength.

Recent advancements in computational chemistry have also facilitated the design and optimization of molecules like 1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile. Molecular modeling techniques allow researchers to predict the binding modes of this compound to biological targets with high accuracy, enabling rational drug design strategies. These computational approaches have been instrumental in identifying lead compounds that exhibit potent activity against disease-causing proteins.

The synthesis of 1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile involves multi-step organic transformations that highlight its synthetic utility. Key steps include Friedel-Crafts alkylation to introduce the cyclobutane moiety, followed by halogenation and trifluoromethylation to install the desired substituents on the phenyl ring. The final step involves cyanation to introduce the nitrile group at the cyclobutane carbon. Each step is carefully optimized to ensure high yield and purity, making it accessible for further derivatization studies.

In conclusion, 1-2-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 1260803-89-1) is a versatile compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it an excellent scaffold for developing novel bioactive agents and advanced materials. Ongoing research continues to uncover new applications for this compound, underscoring its importance as a building block for innovation in these fields.